Cas no 3524-40-1 (1-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 3524-40-1
• MF: C₁₁H₁₂ClN₃
• MW: 221.686080932617
• MDL: MFCD08457418
• CID: 295919
• PubChem ID: 16394865
• Update Time: 2025-06-13

1-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine,1-[(2-chlorophenyl)methyl]-3-methyl-
• 2-[(2-chlorophenyl)methyl]-5-methylpyrazol-3-amine
• 2-(2-Chloro-benzyl)-5-methyl-2H-pyrazol-3-ylamine, AldrichCPR
• AKOS000265060
• 2-(2-CHLORO-BENZYL)-5-METHYL-2H-PYRAZOL-3-YLAMINE
• 2-(2-Chloro-benzyl)-5-methyl-2H-pyrazol-3-yl amine
• 1-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine hydrochloride
• 3524-40-1
• 1-[(2-Chlorophenyl)methyl]-3-methyl-1H-pyrazol-5-amine
• AM9891
• CS-0282754
• FT-0679287
• BS-36735
• MFCD08457418
• DTXSID90585896
• SCHEMBL13739034
• EN300-230686
• BB 0222335
• ALBB-007014
• STK350790
• BBL031028

• MDL： MFCD08457418
• Inchi： 1S/C11H12ClN3/c1-8-6-11(13)15(14-8)7-9-4-2-3-5-10(9)12/h2-6H,7,13H2,1H3
• InChI Key： LGFWCIXEKFJEIP-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 221.07200
• Monoisotopic Mass: 221.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.279
• Boiling Point: 401.512°C at 760 mmHg
• Flash Point: 196.628°C
• Refractive Index: 1.627
• PSA: 43.84000
• LogP: 3.05660

1-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine (CAS No. 3524-40-1)

1-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine, with the CAS registry number 3524-40-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole amine family, characterized by its unique structural framework featuring a chlorobenzyl substituent and a methyl group on the pyrazole ring. Its molecular formula, C₁₁H₁₂ClN₃, highlights its potential for diverse applications, particularly in drug discovery and material science.

In recent years, the demand for pyrazole derivatives has surged due to their versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Researchers are increasingly exploring 1-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine as a key intermediate in synthesizing novel therapeutic agents. Its chlorobenzyl moiety enhances lipophilicity, improving membrane permeability—a critical factor in drug design. Additionally, the methyl group contributes to metabolic stability, making it a valuable scaffold for optimizing pharmacokinetic profiles.

The compound's synthesis typically involves multi-step organic reactions, such as nucleophilic substitution and cyclization, to achieve high purity and yield. Advanced analytical techniques like NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity. Given its relevance in medicinal chemistry, 3524-40-1 is often referenced in patents and academic journals focusing on heterocyclic compounds and small-molecule inhibitors.

From an industrial perspective, 1-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine is also investigated for its potential in agrochemical formulations. Its structural motifs align with active ingredients in pesticides and herbicides, addressing global challenges like crop protection and sustainable agriculture. This dual applicability in pharmaceuticals and agrochemicals underscores its commercial viability.

Environmental and safety considerations are paramount when handling this compound. While not classified as hazardous under standard regulations, proper storage conditions—such as controlled temperature and moisture-free environments—are recommended to maintain stability. Researchers emphasize adherence to Good Laboratory Practices (GLP) to ensure safe usage.

In the context of AI-driven drug discovery, CAS No. 3524-40-1 has been featured in computational studies predicting binding affinities for target proteins. Machine learning models leverage its structural data to accelerate the identification of potential drug candidates, aligning with trends in high-throughput screening and cheminformatics.

For suppliers and distributors, accurate labeling of 1-(2-Chlorobenzyl)-3-methyl-1H-pyrazol-5-amine with its CAS number ensures regulatory compliance and facilitates global trade. Certificates of Analysis (CoA) detailing purity, solubility, and spectroscopic data are essential for end-users in research and development.

Future prospects for this compound include exploration in nanotechnology and bioconjugation, where its functional groups could enable covalent attachment to nanoparticles or biomolecules. As interdisciplinary research expands, 3524-40-1 may emerge as a cornerstone in innovative scientific breakthroughs.